Iron(2+);1,10-phenanthroline-1,10-diide;perchlorate

• Molecular Formula: C36H24ClFeN6O4-5
• Molecular Weight: 695.9 g/mol
• IUPAC Name: iron(2+);1,10-phenanthroline-1,10-diide;perchlorate
• InChI: InChI=1S/3C12H8N2.ClHO4.Fe/c3*1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;2-1(3,4)5;/h3*1-8H;(H,2,3,4,5);/q3*-2;;+2/p-1
• InChI Key: DIEOKHHQJRDFSS-UHFFFAOYSA-M
• Canonical SMILES: C1=C[N-]C2=C3C(=CC=C[N-]3)C=CC2=C1.C1=C[N-]C2=C3C(=CC=C[N-]3)C=CC2=C1.C1=C[N-]C2=C3C(=CC=C[N-]3)C=CC2=C1.[O-]Cl(=O)(=O)=O.[Fe+2]

Description

Iron(2+);1,10-phenanthroline-1,10-diide;perchlorate is a coordination complex that involves iron in the +2 oxidation state, coordinated with 1,10-phenanthroline ligands and perchlorate as the counterion. This compound is known for its vibrant color and is widely used in analytical chemistry, particularly in colorimetric assays to detect iron.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Iron(2+);1,10-phenanthroline-1,10-diide;perchlorate typically involves the reaction of ferrous ions (Fe2+) with 1,10-phenanthroline in the presence of perchlorate ions. The reaction can be carried out in an aqueous medium where ferrous sulfate is dissolved in water, and 1,10-phenanthroline is added to form the complex. The addition of perchloric acid or sodium perchlorate results in the formation of the perchlorate salt of the complex .

Industrial Production Methods

Industrial production of this compound follows similar principles but on a larger scale. The process involves the careful control of reaction conditions such as temperature, pH, and concentration of reactants to ensure high yield and purity of the product. The use of continuous reactors and automated systems helps in maintaining consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

Iron(2+);1,10-phenanthroline-1,10-diide;perchlorate undergoes several types of chemical reactions, including:

Oxidation: The iron center can be oxidized from Fe2+ to Fe3+.

Reduction: The complex can be reduced back to Fe2+ from Fe3+.

Substitution: Ligands in the complex can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium dithionite can be used.

Substitution: Ligand exchange reactions can be facilitated by using excess of the incoming ligand and heating the reaction mixture.

Major Products

Oxidation: The major product is the iron(III) complex.

Reduction: The major product is the iron(II) complex.

Substitution: The products depend on the incoming ligand but typically result in a new coordination complex.

Scientific Research Applications

Iron(2+);1,10-phenanthroline-1,10-diide;perchlorate has a wide range of applications in scientific research:

Analytical Chemistry: Used as a colorimetric reagent for the detection of iron in various samples.

Biochemistry: Employed in studies involving DNA recognition and interaction due to its ability to intercalate with DNA.

Medicine: Investigated for its potential use in drug delivery systems and as a redox-active agent in therapeutic applications.

Industry: Utilized in water treatment processes for the detection and quantification of iron contaminants.

Mechanism of Action

The mechanism by which Iron(2+);1,10-phenanthroline-1,10-diide;perchlorate exerts its effects involves the coordination of the iron center with the 1,10-phenanthroline ligands. This coordination stabilizes the iron in the +2 oxidation state and allows for redox reactions to occur. The complex can undergo electron transfer processes, which are crucial for its function as a redox indicator and in catalytic applications .

Comparison with Similar Compounds

Similar Compounds

2,2’-Bipyridine: Another ligand that forms similar complexes with iron.

Ferroin: A well-known iron(II) complex with 1,10-phenanthroline used as a redox indicator.

Uniqueness

Iron(2+);1,10-phenanthroline-1,10-diide;perchlorate is unique due to its high stability and distinct color change during redox reactions. This makes it particularly useful in analytical applications where visual detection is important .